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Compound of Interest

2-Amino-5-bromo-3-
Compound Name: ]
methylpyrazine

Cat. No.: B1288843

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides essential, immediate
safety and logistical information for the handling of 2-Amino-5-bromo-3-methylpyrazine (CAS
No. 74290-65-6), a key building block in various synthetic applications.

Chemical Identity and Hazards:

Property Value

Chemical Name 2-Amino-5-bromo-3-methylpyrazine
CAS Number 74290-65-6

Molecular Formula CsHeBrNs

Molecular Weight 188.03 g/mol

Appearance Solid

Irritant, may be harmful by ingestion and
Hazard Statements inhalation. Material is irritating to mucous

membranes and upper respiratory tract.

Signal Word Warning

Source:[1]
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Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment

IS mandatory when handling 2-Amino-5-bromo-3-methylpyrazine.

Equipment Type

Specification

Eye/Face Protection

Protective safety goggles.

Hand Protection

Impervious boots and heavy rubber (or

otherwise impervious) gloves.

Skin and Body Protection

A laboratory coat should be worn.

Respiratory Protection

Appropriate respirator should be worn. Use only

in a chemical fume hood.

Source:[1]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

e Use caution when handling.[1]

e Exposure to any chemical should be limited.[1]

e Do not breathe dust or vapor.[1]

e Do not get in eyes, on skin, or on clothing.[1]

e Ensure adequate ventilation during use.[1]

e Use only in a chemical fume hood.[1]

» Have a safety shower and eye wash available.[1]
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Storage:
o Keep container tightly closed.[1]
o Store in a cool, dry, well-ventilated place.[1]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed to
mitigate exposure and environmental contamination.

Accidental Release Measures:

o Wear an appropriate respirator, impervious boots, and heavy rubber (or otherwise
impervious) gloves.[1]

o For solid spills, carefully sweep up the material to avoid generating dust.
» Place the collected material into a designated, labeled hazardous waste container.
Disposal Protocol:

o Waste Segregation: Designate a specific, clearly labeled hazardous waste container for 2-
Amino-5-bromo-3-methylpyrazine and any contaminated materials (e.g., gloves, weighing
paper). The container should be made of a compatible material and have a secure lid.

o Container Sealing: Securely seal the hazardous waste container.

» Storage of Waste: Store the sealed container in a designated, well-ventilated hazardous
waste accumulation area, away from incompatible materials.

» Waste Collection: Arrange for the collection of the hazardous waste by a licensed
environmental waste management company. All disposal must be in accordance with local,
state, and federal regulations. Do not dispose of this chemical in the regular trash or down
the sanitary sewer.

Experimental Workflow: Handling and Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.matrixscientific.com/sds/MxMSDS_057892.pdf
https://www.benchchem.com/product/b1288843?utm_src=pdf-body
https://www.benchchem.com/product/b1288843?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following diagram outlines the standard operating procedure for the safe handling and
disposal of 2-Amino-5-bromo-3-methylpyrazine in a laboratory setting.
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Don Personal Protective Equipment (PPE)
- Safety Goggles
- Impervious Gloves
- Lab Coat
- Respirator

Prepare Workspace
- Ensure fume hood is operational
- Have spill kit accessible

Handling
y

Weighing and Transfer
- Perform all manipulations within the fume hood
- Avoid generating dust
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Reaction Setup
- Add reagent to reaction vessel
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Cleanup & Disposal
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Segregate Waste
- Place contaminated solid waste in designated hazardous waste container
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Store for Disposal
- Seal container and move to waste accumulation area
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Caption: Workflow for handling 2-Amino-5-bromo-3-methylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

